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Compound of Interest

Compound Name: Mercuric thiocyanate

Cat. No.: B148001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mercuric thiocyanate, Hg(SCN)₂, is an inorganic coordination compound that has been of

interest to chemists for centuries. While historically known for its dramatic thermal

decomposition in the "Pharaoh's Serpent" demonstration, its properties and applications extend

into chemical synthesis and analytical chemistry. This technical guide provides a

comprehensive overview of the synthesis, physicochemical properties, and key reactions of

mercuric thiocyanate, with detailed protocols and safety information crucial for laboratory

professionals.

Properties of Mercuric Thiocyanate
Mercuric thiocyanate is a white, odorless, crystalline powder.[1][2][3][4][5] It is stable under

normal conditions but is highly toxic and requires careful handling.[5][6] Below is a summary of

its key physical, chemical, and toxicological properties.

Physical and Chemical Properties
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Property Value Reference

Chemical Formula Hg(SCN)₂ [1]

Molar Mass 316.755 g/mol [1]

Appearance White monoclinic powder [1]

Odor Odorless [1][7]

Density 3.71 g/cm³ [1][6][8]

Melting Point
165 °C (329 °F; 438 K)

(decomposes)
[1][3][7][8]

Solubility in water 0.069 g/100 mL at 25 °C [1][3][8]

Other Solubilities

Soluble in dilute hydrochloric

acid, KCN, ammonia; slightly

soluble in alcohol, ether.[1][4]

[8]

Magnetic Susceptibility (χ) -96.5·10⁻⁶ cm³/mol [1]

Toxicological Data
Parameter Value Species Route Reference

LD₅₀ (Median

Lethal Dose)
46 mg/kg Rat Oral [1][6][8]

Synthesis of Mercuric Thiocyanate
The synthesis of mercuric thiocyanate is most commonly achieved through a precipitation

reaction by treating a solution containing mercury(II) ions with a source of thiocyanate ions.[1]

[9] The low solubility of mercuric thiocyanate in water causes it to precipitate out of the

solution.[1][6] The most cited method involves the reaction of mercury(II) nitrate with potassium

thiocyanate.[1][6][10]
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General Synthesis Workflow for Mercuric Thiocyanate
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Caption: Workflow for the precipitation synthesis of mercuric thiocyanate.

Experimental Protocol: Precipitation Method
This protocol is based on the reaction between mercury(II) nitrate and potassium thiocyanate.

[10] Extreme caution is advised. This synthesis must be performed in a well-ventilated fume

hood with appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.[11]

Materials:

Mercury(II) nitrate hemihydrate (Hg(NO₃)₂ · 0.5H₂O) - 59 g

Potassium thiocyanate (KSCN) - 25 g

Distilled water

Nitric acid (HNO₃), concentrated

Ferric chloride (FeCl₃) solution (as indicator)

Beakers (1000 mL, 500 mL)
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Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Procedure:

Prepare the Mercury(II) Nitrate Solution: In a 1000 mL beaker, dissolve 59 g of mercury(II)

nitrate hemihydrate in approximately 800 mL of distilled water. Cautiously add a small

amount of concentrated nitric acid dropwise while stirring until the solution is clear. This

prevents the formation of basic mercury salts.[10]

Add Indicator: To the clear mercury(II) nitrate solution, add 10 drops of ferric chloride

solution. This will act as an indicator for the endpoint of the reaction.[10]

Prepare the Potassium Thiocyanate Solution: In a separate 500 mL beaker, dissolve 25 g of

potassium thiocyanate in 500 mL of distilled water.[10]

Precipitation: Gradually add the potassium thiocyanate solution to the mercury(II) nitrate

solution while stirring constantly. A white precipitate of mercuric thiocyanate will form

immediately.[11]

Endpoint Determination: Continue adding the potassium thiocyanate solution until a faint but

persistent red color appears in the supernatant liquid. This color is due to the formation of the

[Fe(SCN)]²⁺ complex, indicating a slight excess of thiocyanate ions and ensuring complete

precipitation of the mercury(II) ions.[10]

Isolation: Allow the precipitate to settle. Collect the solid mercuric thiocyanate by filtration

using a Büchner funnel.

Washing and Drying: Wash the collected solid with several portions of cold distilled water to

remove soluble impurities like potassium nitrate. Allow the product to dry thoroughly on filter

paper or in a desiccator. Do not use strong heat for drying, as it can cause decomposition.[6]

Thermal Decomposition: The "Pharaoh's Serpent"
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When ignited, mercuric thiocyanate undergoes a dramatic exothermic decomposition,

producing a large, serpent-like column of ash.[1][12] This visually striking reaction, known as

the "Pharaoh's Serpent," involves a complex series of chemical transformations. The primary

solid product is a foam of carbon nitride (C₃N₄).[2]

Warning: This demonstration is extremely hazardous due to the production of highly toxic

mercury vapor, carbon disulfide, and various nitrogen and sulfur oxides.[2] It must only be

performed by a trained professional in a high-performance fume hood.

The decomposition proceeds through several stages:

Initial decomposition of Hg(SCN)₂ to form mercury(II) sulfide (HgS), carbon disulfide (CS₂),

and carbon nitride (C₃N₄).[2][6]

The flammable carbon disulfide ignites and burns in the presence of air.[2]

The heat from the reaction causes further decomposition of the products.[2][6]
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Thermal Decomposition Pathway of Mercuric Thiocyanate
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Caption: Key reactions in the thermal decomposition of mercuric thiocyanate.

Applications in Analytical Chemistry
Mercuric thiocyanate is utilized in the spectrophotometric analysis of chloride ions in aqueous

solutions.[1][9] The method involves the displacement of thiocyanate ions from mercuric
thiocyanate by chloride ions. The liberated thiocyanate ions then react with iron(III) ions to

form a intensely colored iron(III) thiocyanate complex, which can be quantified by measuring its

absorbance at approximately 450 nm.[1][9]

Safety and Handling
Mercuric thiocyanate is classified as highly toxic and poses a significant health hazard.[1]
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Toxicity: It is fatal if swallowed, in contact with skin, or if inhaled.[1] It can also cause damage

to organs through prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE): Always handle mercuric thiocyanate in a fume

hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety

goggles.[7][11]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[6]

Disposal: All waste containing mercuric thiocyanate or other mercury compounds must be

disposed of as hazardous waste according to local, state, and federal regulations. Never

pour mercury-containing solutions down the drain.[11] The compound can be neutralized by

converting it to the less toxic mercury(II) sulfide (HgS) before disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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